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Compound of Interest

Compound Name: Hydroxy tosyloxy iodobenzene

Cat. No.: B8783353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hydroxy(tosyloxy)iodobenzene, a

significant reagent in modern organic synthesis. It details its chemical properties, structure,

synthesis, and key applications, with a focus on methodologies relevant to pharmaceutical

research and development.

Core Properties and Structure
Hydroxy(tosyloxy)iodobenzene, commonly known as Koser's Reagent or HTIB, is a

hypervalent iodine(III) compound valued for its role as a mild oxidant and its ability to facilitate

a variety of chemical transformations.[1][2][3][4] Its efficacy in organic synthesis stems from its

capacity to act as an electrophile and a good leaving group.[5]

Chemical Structure and Identifiers

The structure of Hydroxy(tosyloxy)iodobenzene features a phenyl group and a hydroxyl group

attached to a central iodine atom, which is also bonded to a tosyloxy group.

IUPAC Name: [hydroxy(phenyl)-λ³-iodanyl] 4-methylbenzenesulfonate[6]

CAS Number: 27126-76-7[6][7][8][9]

Molecular Formula: C₁₃H₁₃IO₄S[6][7]
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Physicochemical Data

A summary of the key quantitative data for Hydroxy(tosyloxy)iodobenzene is presented in the

table below for easy reference and comparison.

Property Value Source

Molecular Weight 392.21 g/mol [7]

Melting Point 131-137 °C

Appearance
White to off-white or pale

yellow crystalline powder
[4][9]

Purity Typically ≥95% [8][9]

SMILES
Cc1ccc(cc1)S(=O)(=O)O--

INVALID-LINK--c2ccccc2
[6]

InChI
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14(15)12-5-3-2-4-6-12/h2-

10,15H,1H3

[6]

InChIKey
LRIUKPUCKCECPT-
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Synthesis and Experimental Protocols
The synthesis of Hydroxy(tosyloxy)iodobenzene can be achieved through various methods,

with one common approach involving the oxidation of iodobenzene.

Experimental Protocol: One-Pot Synthesis of Hydroxy(tosyloxy)iodobenzene from Iodobenzene

This protocol is adapted from established synthetic procedures and offers an efficient route to

Koser's Reagent.[1]

Materials:

Iodobenzene
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m-Chloroperbenzoic acid (m-CPBA)

p-Toluenesulfonic acid monohydrate

2,2,2-Trifluoroethanol (TFE)

Diethyl ether

Procedure:

In a round-bottomed flask, dissolve m-CPBA (1.0 equivalent) in TFE.

To this solution, add iodobenzene (1.0 equivalent) and p-toluenesulfonic acid monohydrate

(1.0 equivalent).

Stir the mixture at room temperature. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Upon completion of the reaction, concentrate the mixture under reduced pressure to remove

the TFE.

Add diethyl ether to the residue to precipitate the product.

Collect the solid product by vacuum filtration, wash with diethyl ether, and dry under vacuum

to yield Hydroxy(tosyloxy)iodobenzene as a white solid.

Applications in Organic Synthesis and Drug
Development
Hydroxy(tosyloxy)iodobenzene is a versatile reagent with numerous applications, particularly in

the synthesis of complex organic molecules relevant to drug discovery.[10] Its primary use is in

the α-functionalization of carbonyl compounds.[10]

Key Applications:

α-Tosylation of Ketones: A cornerstone application is the conversion of enolizable ketones to

their corresponding α-tosyloxy ketones, which are valuable intermediates for further synthetic
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manipulations.[2][11]

Oxidative Rearrangements: HTIB can induce oxidative rearrangements, such as the

conversion of chalcones to ditosyloxy ketones.[5][12]

Synthesis of Heterocycles: It serves as a key reagent in the construction of various

heterocyclic systems, including isoxazolines and oxazoles.[2]

Formation of Iodonium Salts: HTIB is utilized in the synthesis of diaryliodonium salts.[13]

α-Azidation of Ketones: In a one-pot procedure, HTIB can be used with sodium azide to

synthesize α-azido ketones from ketones.[14]

Experimental Protocol: α-Tosylation of Acetophenone

This protocol details a representative application of Hydroxy(tosyloxy)iodobenzene in the α-

tosylation of a ketone.

Materials:

Acetophenone

Hydroxy(tosyloxy)iodobenzene (HTIB)

Acetonitrile

Procedure:

In a round-bottomed flask, dissolve acetophenone (1.0 equivalent) in acetonitrile.

Add Hydroxy(tosyloxy)iodobenzene (1.0 equivalent) to the solution.

Reflux the reaction mixture until the starting material is consumed, as monitored by TLC.

After cooling to room temperature, remove the solvent under reduced pressure.

The crude product can be purified by recrystallization or column chromatography to yield α-

tosyloxyacetophenone.
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Reaction Mechanism and Visualization
The mechanism of the α-tosylation of ketones by HTIB generally involves the formation of an

enol or enolate intermediate, which then attacks the electrophilic iodine atom of the reagent.

Below is a diagram illustrating the proposed reaction pathway for the α-tosylation of a ketone

mediated by Hydroxy(tosyloxy)iodobenzene.

Mechanism of α-Tosylation of a Ketone with HTIB

Step 1: Enolization

Step 2: Nucleophilic Attack

Step 3: Tosylate Transfer and Product Formation

Ketone

Enol Intermediate

Tautomerization

Iodonium Intermediate

Nucleophilic Attack

Hydroxy(tosyloxy)iodobenzene
(HTIB)

α-Tosyloxy Ketone

Intramolecular
Tosylate Transfer

Iodobenzene + H₂O

Elimination

Click to download full resolution via product page

Caption: Proposed mechanism for the α-tosylation of a ketone using HTIB.
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This guide provides foundational knowledge for the effective use of

Hydroxy(tosyloxy)iodobenzene in a research and development setting. Its versatility and mild

reaction conditions make it an invaluable tool in the modern synthetic chemist's arsenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. Koser's Reagent, Hydroxy(tosyloxy)iodobenzene, HTIB [organic-chemistry.org]

3. Enhanced Reactivity of [Hydroxy(tosyloxy)iodo]benzene in Fluoroalcohol Media. Efficient
Direct Synthesis of Thienyl(aryl)iodonium Salts - PMC [pmc.ncbi.nlm.nih.gov]

4. Koser’s reagent - Enamine [enamine.net]

5. BJOC - Mechanistic insights into hydroxy(tosyloxy)iodobenzene-mediated ditosyloxylation
of chalcones: a DFT study [beilstein-journals.org]

6. (Hydroxy(tosyloxy)iodo)benzene | C13H13IO4S | CID 325434 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. scbt.com [scbt.com]

8. 27126-76-7 Cas No. | Hydroxy(tosyloxy)iodobenzene | Apollo [store.apolloscientific.co.uk]

9. [Hydroxy(tosyloxy)iodo]benzene | 27126-76-7 [sbsgenetech.com]

10. researchgate.net [researchgate.net]

11. suslick.scs.illinois.edu [suslick.scs.illinois.edu]

12. researchgate.net [researchgate.net]

13. mdpi.com [mdpi.com]

14. [Hydroxy(tosyloxy)iodo]benzene Mediated α-Azidation of Ketones - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to
Hydroxy(tosyloxy)iodobenzene]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8783353?utm_src=pdf-custom-synthesis
http://orgsyn.org/demo.aspx?prep=v90p0001
https://www.organic-chemistry.org/chemicals/oxidations/kosers-reagent.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6257409/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6257409/
https://enamine.net/building-blocks/reagents-for-synthesis/koser-s-reagent
https://www.beilstein-journals.org/bjoc/articles/21/208
https://www.beilstein-journals.org/bjoc/articles/21/208
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxy_tosyloxy_iodo_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxy_tosyloxy_iodo_benzene
https://www.scbt.com/p/hydroxy-tosyloxy-iodobenzene-27126-76-7
https://store.apolloscientific.co.uk/product/hydroxytosyloxyiodobenzene
https://www.sbsgenetech.com/portfolio/items/hydroxy-tosyloxy-iodo-benzene-27126-76-7
https://www.researchgate.net/publication/279900582_Hydroxytosyloxyiodobenzene_and_closely_related_iodanes_The_second_stage_of_development
https://suslick.scs.illinois.edu/documents/tetralett927647.pdf
https://www.researchgate.net/publication/398751490_Mechanistic_insights_into_hydroxytosyloxyiodobenzene-mediated_ditosyloxylation_of_chalcones_a_DFT_study/download
https://www.mdpi.com/1420-3049/15/3/1918
https://pmc.ncbi.nlm.nih.gov/articles/PMC6148594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6148594/
https://www.benchchem.com/product/b8783353#hydroxy-tosyloxy-iodobenzene-cas-number-and-structure
https://www.benchchem.com/product/b8783353#hydroxy-tosyloxy-iodobenzene-cas-number-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8783353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b8783353#hydroxy-tosyloxy-iodobenzene-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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